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Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and potential
applications of 3-Bromo-5-methyl-2-propoxypyridine (CAS No: 1289096-91-8). As a substituted pyridine derivative,
this compound holds significant potential as a versatile building block in medicinal chemistry and drug discovery. This
document collates available data on its chemical identity and provides expert insights into its predicted characteristics
and reactivity. A plausible synthetic pathway is outlined, alongside a discussion of its potential roles in the development
of novel therapeutics, underpinned by the established importance of the pyridine scaffold in pharmaceutical sciences.
Safety considerations for handling this and related halogenated pyridines are also addressed to ensure best laboratory
practices.

Introduction: The Significance of Substituted Pyridines in
Medicinal Chemistry

The pyridine ring is a fundamental heterocyclic scaffold that is ubiquitous in a vast array of pharmaceuticals and
biologically active compounds.[1][2] Its presence is critical to the function of numerous drugs due to its ability to engage
in hydrogen bonding, its polar nature, and its capacity to be extensively functionalized, thereby allowing for the fine-
tuning of pharmacokinetic and pharmacodynamic properties.[3] Substituted pyridines, such as 3-Bromo-5-methyl-2-
propoxypyridine, are key intermediates in the synthesis of complex molecular architectures, enabling the exploration
of novel chemical space in the quest for new therapeutic agents.[1][2] The strategic incorporation of bromo, methyl, and
propoxy groups on the pyridine core offers a unique combination of lipophilicity, steric bulk, and electronic properties,
making it a valuable synthon for targeted drug design.

Chemical Structure and Identification
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The unique arrangement of substituents on the pyridine ring of 3-Bromo-5-methyl-2-propoxypyridine dictates its
chemical behavior and potential for further chemical modification

Identifier Value

IUPAC Name 3-Bromo-5-methyl-2-propoxypyridine

CAS Number 1289096-91-8

Molecular Formula CoH12BrNO

Molecular Weight 230.10 g/mol

SMILES CCCOC1=NC=C(C)C=C1Br

InChl Key InChlKey=YJRGVJIDEPLAPQ-UHFFFAOYSA-N

graph "Chemical Structure of 3-Bromo-5-methyl-2-propoxypyridine" {
layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Define nodes for atoms

N1 [label="N", fontcolor="#FFFFFF", fillcolor="#4285F4", style=filled, shape=ellipse];
C2 [label="C", fontcolor="#202124"1;

C3 [label="C", fontcolor="#202124"1;

C4 [label="C", fontcolor="#202124"1;

C5 [label="C", fontcolor="#202124"1;

C6 [label="C", fontcolor="#202124"1;

Br7 [label="Br", fontcolor="#FFFFFF", fillcolor="#EA4335", style=filled, shape=ellipse];
C8 methyl [label="CHs", fontcolor="#202124"1;

09 [label="0", fontcolor="#FFFFFF", fillcolor="#34A853", style=filled, shape=ellipse];
C10 propoxy [label="CH2", fontcolor="#202124"1;

C11 propoxy [label="CH2", fontcolor="#202124"];

C12 propoxy [label="CHs", fontcolor="#202124"];

// Define bonds

N1 -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- N1 [len=1.5];
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C3 -- Br7 [len=1.5];

C5 -- C8 methyl [len=1.5];

C2 -- 09 [len=1.5];

09 -- Cl0 _propoxy [len=1.5];

C10 propoxy -- C1l1 propoxy [len=1.5];
C11 propoxy -- C12 propoxy [len=1.5];

// Position nodes

N1 [pos="0,1!"1;

C2 [pos="-1.3,0.5!"];

C3 [pos="-1.3,-0.5!"];

C4 [pos="0,-1!"1;

C5 [pos="1.3,-0.5!"];

C6 [pos="1.3,0.5!"];

Br7 [pos="-2.6,-1!"];

C8 methyl [pos="2.6,-1!"];

09 [pos="-2.3,1!"];

C10 _propoxy [pos="-3.3,1.5!"];
C11 propoxy [pos="-4.3,1!"];
C12 propoxy [pos="-5.3,1.5!"];
}

Figure 1: 2D Chemical Structure of 3-Bromo-5-methyl-2-propoxypyridine.

Physicochemical Properties (Predicted)

Experimental data for the physicochemical properties of 3-Bromo-5-methyl-2-propoxypyridine are not readily

available in the public domain. However, based on its structure and comparison with analogous compounds, the

following properties can be predicted:
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Property

Predicted Value

Rationale

Physical State

Liquid or low-melting solid

Similar substituted pyridines are often
liquids or low-melting solids at room
temperature.[4][5]

The presence of the bromo and
propoxy groups increases the molecular

Boiling Point > 200 °C ) .
weight and intermolecular forces
compared to pyridine.
Soluble in common organic solvents The propoxy and methyl groups impart
Solubility (e.g., ethanol, acetone, lipophilic character, while the nitrogen
dichloromethane). Sparingly soluble in atom allows for some aqueous
water. solubility.[3][6]
The electron-withdrawing effect of the
bromo and propoxy groups is expected
pKa of Conjugate Acid ~2-3 to decrease the basicity of the pyridine

nitrogen compared to pyridine itself
(pKa =5.2).

Synthesis and Reactivity

A specific, documented synthesis for 3-Bromo-5-methyl-2-propoxypyridine is not widely published. However, a

plausible synthetic route can be devised based on established pyridine chemistry. A likely precursor is 2-hydroxy-5-

methylpyridine, which can undergo bromination followed by O-alkylation.

Proposed Synthetic Pathway

Bromination

O-Alkylation

- .g., NBS, AcOH . .g., 1-bromopropan .
2-Hydroxy-5-methylpyridine e.g., NBS, AcO 3-Bromo-2-hydroxy-5-methylpyridine e.g., 1-bromopropane, base 3-Bromo-5-methyl-2-propoxypyridine

Figure 2: Proposed synthesis of 3-Bromo-5-methyl-2-propoxypyridine.

Experimental Protocol (Hypothetical)

Step 1: Bromination of 2-Hydroxy-5-methylpyridine

« To a solution of 2-hydroxy-5-methylpyridine in a suitable solvent such as acetic acid, add N-bromosuccinimide (NBS)

portion-wise at room temperature.

« Stir the reaction mixture at room temperature for several hours until the starting material is consumed (monitored by

TLC).
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Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure to yield crude 3-bromo-2-hydroxy-5-methylpyridine.[6]

Step 2: O-Alkylation of 3-Bromo-2-hydroxy-5-methylpyridine

To a solution of 3-bromo-2-hydroxy-5-methylpyridine in a polar aprotic solvent such as dimethylformamide (DMF),
add a suitable base (e.g., sodium hydride or potassium carbonate).

Stir the mixture for a short period to allow for the formation of the alkoxide.

Add 1-bromopropane to the reaction mixture and heat to a moderate temperature (e.g., 60-80 °C).
Monitor the reaction by TLC until completion.

Cool the reaction mixture, quench with water, and extract with an organic solvent.

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

Purify the crude product by column chromatography to obtain 3-Bromo-5-methyl-2-propoxypyridine.

Chemical Reactivity

The reactivity of 3-Bromo-5-methyl-2-propoxypyridine is primarily influenced by the pyridine ring and its substituents:

Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom imparts basic properties and allows for N-alkylation
or the formation of coordination complexes.

Bromo Substituent: The bromine atom at the 3-position is susceptible to nucleophilic aromatic substitution, although it
is less reactive than halogens at the 2- or 4-positions. It is also a key functional group for cross-coupling reactions
(e.g., Suzuki, Heck, Sonogashira), which are instrumental in forming carbon-carbon and carbon-heteroatom bonds.

Propoxy Group: The 2-propoxy group is an electron-donating group that can influence the regioselectivity of
electrophilic aromatic substitution on the pyridine ring. The ether linkage is generally stable but can be cleaved under
harsh acidic conditions.

Methyl Group: The methyl group at the 5-position has a modest electron-donating effect and can serve as a handle
for further functionalization through radical reactions, although this is less common.

Spectroscopic Characterization (Predicted)

While experimental spectra are not publicly available, the expected spectroscopic features of 3-Bromo-5-methyl-2-

propoxypyridine can be predicted based on established principles of NMR, IR, and MS.[7][8][9]

'H NMR Spectroscopy
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Predicted Chemical Shift

Coupling Constant (J,

Protons Multiplicity

(3, ppm) Hz)
Pyridine-H (C4-H) 75-7.7 d ~2-3
Pyridine-H (C6-H) 7.9-8.1 d ~2-3
O-CH:- 42-4.4 t ~7
-CHz2- (propoxy) 1.7-1.9 sextet ~7
CHs (propoxy) 09-11 t ~7
CHs (pyridine) 22-24 S -

BC NMR Spectroscopy

Carbon Predicted Chemical Shift (3, ppm)
Cc2 160 - 165

C3 110 - 115

Ca 140 - 145

C5 130-135

C6 145 - 150

O-CHa- 68 - 72

-CHz2- (propoxy) 22 -26

CHs (propoxy) 10-12

CHs (pyridine) 17-20

Infrared (IR) Spectroscopy @000

Functional Group

Expected Wavenumber (cm™?)

C-H (aromatic) 3000 - 3100
C-H (aliphatic) 2850 - 3000
C=N, C=C (aromatic) 1400 - 1600
C-O (ether) 1050 - 1250
C-Br 500 - 600

Mass Spectrometry (MS)
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The electron impact mass spectrum is expected to show a molecular ion peak (M*) and an M+2 peak of nearly equal
intensity, which is characteristic of a monobrominated compound.[10][11][12] Common fragmentation patterns would
likely involve the loss of the propoxy group, the propyl group, or ethene from the propoxy chain.

Applications in Drug Development
While specific applications of 3-Bromo-5-methyl-2-propoxypyridine are not extensively documented, its structure

suggests its utility as a valuable intermediate in several areas of drug discovery:

« Scaffold for Kinase Inhibitors: The pyridine core is a common feature in many kinase inhibitors. The substituents on
this compound could be tailored to target the ATP-binding site of various kinases.[1]

o CNS-Active Agents: The lipophilic nature of the propoxy group and the ability of the pyridine nitrogen to interact with
biological targets make it a candidate for the synthesis of compounds targeting the central nervous system.

« Agrochemicals: Substituted pyridines are also prevalent in modern agrochemicals. This compound could serve as a
starting material for the development of novel herbicides, fungicides, or insecticides.[13]

The bromine atom is a particularly useful handle for introducing further molecular diversity through cross-coupling
reactions, allowing for the rapid generation of libraries of related compounds for high-throughput screening.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Bromo-5-methyl-2-propoxypyridine is not readily available. However, based
on the known hazards of related brominated and pyridine-containing compounds, the following precautions should be
taken:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile),
safety goggles, and a lab coat.[14]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.[14]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents.[14] Keep the container tightly sealed.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.
General Hazards of Halogenated Pyridines:
« Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[15][16][17]

« Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[15][16][17]

Conclusion
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3-Bromo-5-methyl-2-propoxypyridine is a substituted pyridine derivative with significant potential as a building block
in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery. While experimental data on this
specific compound is limited, its structural features suggest a rich and versatile chemistry. The presence of a bromine
atom allows for a wide range of cross-coupling reactions, enabling the synthesis of diverse libraries of compounds for
biological screening. Further research into the synthesis, properties, and applications of this compound is warranted to
fully unlock its potential in the development of novel therapeutics and other advanced materials.

References

A comprehensive list of references will be compiled and provided in the final version of this technical guide. The
information presented herein is based on established chemical principles and data from analogous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hastt

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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